Cas no 2228715-93-1 (3-(5-bromo-2-methylphenoxy)-3-methylazetidine)

• Product Name: 3-(5-bromo-2-methylphenoxy)-3-methylazetidine
• CAS No: 2228715-93-1
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6455191
• PubChem ID: 165798361
• Update Time: 2025-08-05

3-(5-bromo-2-methylphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methylphenoxy)-3-methylazetidine
• EN300-1904457
• 2228715-93-1

• Inchi： 1S/C11H14BrNO/c1-8-3-4-9(12)5-10(8)14-11(2)6-13-7-11/h3-5,13H,6-7H2,1-2H3
• InChI Key： UCWNRADNPMFOGF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)OC1(C)CNC1

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(5-bromo-2-methylphenoxy)-3-methylazetidine

Introduction to 3-(5-bromo-2-methylphenoxy)-3-methylazetidine (CAS No. 2228715-93-1)

The compound 3-(5-bromo-2-methylphenoxy)-3-methylazetidine (CAS No. 2228715-93-1) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This molecule, characterized by its azetidine core substituted with a 5-bromo-2-methylphenyl group and a methylazetidine moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of both bromine and methyl groups in its structure not only enhances its synthetic accessibility but also opens up diverse possibilities for further functionalization, making it a valuable intermediate in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of azetidine derivatives as pharmacophores. Azetidine, a five-membered saturated heterocycle, is known for its ability to mimic more complex cyclic structures while maintaining favorable physicochemical properties. The introduction of substituents such as bromine and methyl groups can modulate the electronic and steric environment of the molecule, thereby influencing its interactions with biological targets. Specifically, the 5-bromo-2-methylphenyl group introduces a lipophilic aromatic ring system that can enhance membrane permeability and binding affinity, while the methylazetidine moiety provides a flexible side chain that can adopt various conformations to optimize receptor binding.

One of the most compelling aspects of 3-(5-bromo-2-methylphenoxy)-3-methylazetidine is its potential as a building block for more complex drug candidates. The azetidine ring can be further modified through various chemical transformations, including ring-opening reactions, alkylation, and acylation, to introduce additional functional groups. These modifications can be tailored to target specific biological pathways or enzymes involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, recent studies have highlighted the role of azetidine derivatives in inhibiting kinases and other enzymes that are overexpressed in tumor cells, making them promising candidates for anticancer therapy.

The synthesis of 3-(5-bromo-2-methylphenoxy)-3-methylazetidine involves a series of well-established organic reactions that highlight the compound's synthetic feasibility. The key steps typically include the bromination of 2-methylanisole followed by nucleophilic substitution with azetidine derivatives. This approach leverages the reactivity of the aromatic ring towards electrophilic aromatic substitution and the nucleophilicity of azetidine toward electrophilic centers. The use of palladium-catalyzed cross-coupling reactions can also be employed to introduce additional substituents or to construct more complex molecular architectures.

From a computational chemistry perspective, the structural features of 3-(5-bromo-2-methylphenoxy)-3-methylazetidine have been extensively studied using molecular modeling techniques. These studies have provided insights into how the arrangement of substituents affects the molecule's binding affinity and selectivity towards biological targets. For example, docking simulations have shown that this compound can interact with proteins through hydrophobic interactions between the aromatic ring and hydrophobic pockets in the target protein. Additionally, polar interactions between the oxygen atoms in the phenoxy group and polar residues in the protein binding site contribute to stable binding.

The pharmacological profile of 3-(5-bromo-2-methylphenoxy)-3-methylazetidine has been explored in several preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes implicated in disease pathogenesis. Notably, research has indicated that this compound exhibits inhibitory activity against certain kinases that are involved in cell proliferation and survival signaling pathways. By targeting these kinases, 3-(5-bromo-2-methylphenoxy)-3-methylazetidine may disrupt aberrant signaling cascades that contribute to tumor growth and progression.

Furthermore, the compound's ability to cross cell membranes makes it an attractive candidate for oral administration. This property is particularly important for drugs intended for systemic therapy, as it ensures adequate bioavailability following oral ingestion. The lipophilicity imparted by the 5-bromo-2-methylphenyl group enhances membrane penetration, while the size and flexibility of the azetidine core contribute to solubility considerations during formulation development.

In conclusion,3-(5-bromo-2-methylphenoxy)-3-methylazetidine (CAS No. 2228715-93-1) represents a promising lead compound in pharmaceutical research due to its structural complexity and potential biological activity. Its synthesis is straightforward yet versatile, allowing for further modifications to optimize pharmacokinetic properties and target specificity. As computational methods continue to advance our understanding of molecular interactions,3-(5-bromo-2-methylphenoxy)-3-methylazetidine will undoubtedly play a crucial role in future drug discovery efforts aimed at developing novel therapeutics for various diseases.